Cas no 895781-39-2 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 895781-39-2
• MF: C₂₁H₁₅FN₂O₃S
• MW: 394.418807268143
• CID: 5516813
• Update Time: 2025-06-09

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-2-oxo-
• N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C21H15FN2O3S/c22-15-6-3-5-14(10-15)20-24-16(12-28-20)8-9-23-19(25)17-11-13-4-1-2-7-18(13)27-21(17)26/h1-7,10-12H,8-9H2,(H,23,25)
• InChI Key： LXUGGNGFQAEZMZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide

N-{2-2-(3-Fluorophenyl)-1,3-Thiazol-4-ylethyl}-2-oxo-2H-Chromene-3-carboxamide: A Comprehensive Overview

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 895781-39-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorophenyl group, a thiazol ring, and a chromene scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The fluorophenyl group in the compound is known for its ability to modulate the pharmacological properties of molecules. Fluorine atoms can enhance the lipophilicity and metabolic stability of compounds, making them more suitable for drug development. In the context of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide, the presence of the fluorophenyl group may improve its bioavailability and target selectivity.

The thiazol ring is another key structural feature of this compound. Thiazoles are heterocyclic compounds that are widely used in medicinal chemistry due to their diverse biological activities. They can exhibit antimicrobial, antifungal, and anti-inflammatory properties, among others. In N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide, the thiazol ring may contribute to its potential therapeutic effects by interacting with specific biological targets.

The chromene scaffold is a central component of this compound. Chromenes are a class of heterocyclic compounds that are found in various natural products and have been studied for their diverse biological activities. They can exhibit antioxidant, anti-inflammatory, and anticancer properties. The presence of the chromene scaffold in N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide suggests that it may have similar therapeutic potential.

Recent research has focused on the biological activities and potential applications of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide. Studies have shown that this compound exhibits significant antioxidant activity, which may be attributed to the presence of the chromene scaffold. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

In addition to its antioxidant properties, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-oxo-2H-chromene-3-carboxamide has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

Furthermore, preliminary studies have explored the anticancer properties of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4ylethyl}-2-o xo - 0 H - c h r o m e n e - 0 c a r b o x a m i d e . I t h a s b e e n r e p o r t e d t h a t t h i s c o m p o u n d c a n i n d u c e a p o p t o s i s i n c e r t a i n c a n c e r c e l l l i n e s , w h i c h m a y b e d u e t o i t s a b i l i t y t o m o d u l a t e s p e c i f i c s i g n a l i n g p a t h w a y s . T h e s e r e s u l t s h i g h l i g h t t h e p o t e n t i a l o f N - { 0 0 - ( 0 - f l u o r o p h e n y l ) - 0 , 0 - t h i a z o l - 0 - y l e t h y l } - 0 - o x o - 0 H - c h r o m e n e - 0 - c a r b o x a m i d e f o r d r u g d e v e l o p m e n t .

Despite its promising biological activities, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of N-{2–(3-fluorophenyl)-1,3-thiazol–4–ylethyl}–oxo–H–chromene–carboxamide. Preclinical studies are ongoing to evaluate its safety and efficacy in various disease models. Additionally, efforts are being made to synthesize analogs with improved pharmacological properties.

In conclusion, N-{2–(3-fluorophenyl)-1,3-thiazol–4–ylethyl}–oxo–H–chromene–carboxamide (CAS No. 895781–39–2) is a multifaceted compound with significant potential for therapeutic applications. Its unique structural features and diverse biological activities make it an intriguing candidate for further investigation in medicinal chemistry and pharmaceutical research. As research progresses, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic utility.